Cas no 83725-17-1 (4-(2-fluorophenyl)azetidin-2-one)

• Product Name: 4-(2-fluorophenyl)azetidin-2-one
• CAS No: 83725-17-1
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 3030349
• PubChem ID: 12773532
• Update Time: 2025-10-30

4-(2-fluorophenyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-FLUOROPHENYL)-2-AZETIDINONE
• 4-(2-Fluoro-phenyl)-azetidin-2-one
• 4-(2-fluorophenyl)azetidin-2-one

• Inchi： 1S/C9H8FNO/c10-7-4-2-1-3-6(7)8-5-9(12)11-8/h1-4,8H,5H2,(H,11,12)
• InChI Key： SJCFCQCWVHEEFM-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2F)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-(2-fluorophenyl)azetidin-2-one

Research Brief on 4-(2-fluorophenyl)azetidin-2-one (CAS: 83725-17-1): Recent Advances and Applications

The compound 4-(2-fluorophenyl)azetidin-2-one (CAS: 83725-17-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This β-lactam derivative, characterized by a fluorophenyl substituent, has been the subject of recent investigations aimed at exploring its synthetic pathways, biological activities, and potential as a pharmacophore in drug development. The following brief provides an overview of the latest research findings related to this compound, highlighting its significance in medicinal chemistry and drug discovery.

Recent studies have focused on the synthesis and optimization of 4-(2-fluorophenyl)azetidin-2-one, with particular emphasis on improving yield and enantioselectivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method utilizing chiral palladium complexes, achieving enantiomeric excess (ee) values exceeding 95%. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for structure-activity relationship (SAR) studies and potential clinical applications.

Pharmacological investigations have revealed promising antibacterial properties of 4-(2-fluorophenyl)azetidin-2-one derivatives. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that specific N-substituted analogs exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA) strains, with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. The presence of the fluorine atom at the 2-position of the phenyl ring appears to enhance membrane permeability and target binding affinity, as confirmed by molecular docking studies with penicillin-binding proteins (PBPs).

Beyond antimicrobial applications, recent work has explored the compound's potential in central nervous system (CNS) drug development. A 2024 study in ACS Chemical Neuroscience reported that certain 4-(2-fluorophenyl)azetidin-2-one derivatives function as selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier penetration compared to existing antidepressants. The fluorophenyl moiety contributes to both pharmacokinetic properties and receptor binding specificity, making this scaffold particularly interesting for neuropharmaceutical design.

The metabolic stability and toxicity profile of 4-(2-fluorophenyl)azetidin-2-one have been systematically evaluated in recent preclinical studies. Data from in vitro microsomal stability assays and in vivo pharmacokinetic studies in rodent models indicate favorable metabolic stability (t1/2 > 4 hours in human liver microsomes) and oral bioavailability (F > 60%). Toxicology assessments conducted according to OECD guidelines show no significant cytotoxicity up to 100 μM concentrations in primary hepatocyte cultures, suggesting a promising safety profile for further development.

Emerging applications in radiopharmaceuticals have also been reported, with 18F-labeled derivatives of 4-(2-fluorophenyl)azetidin-2-one being investigated as potential positron emission tomography (PET) tracers for imaging bacterial infections. The inherent presence of fluorine in the parent compound facilitates radiolabeling strategies, as demonstrated in recent work published in the Journal of Nuclear Medicine. These developments highlight the versatility of this chemical scaffold across multiple therapeutic and diagnostic domains.

In conclusion, 4-(2-fluorophenyl)azetidin-2-one (CAS: 83725-17-1) represents a structurally unique and pharmacologically promising compound with diverse applications in drug discovery. Recent advances in synthetic methodologies, biological evaluations, and formulation strategies have significantly enhanced our understanding of this molecule's potential. Ongoing research continues to explore novel derivatives and applications, positioning this scaffold as an important focus area in contemporary medicinal chemistry and pharmaceutical development.